Cas no 1223769-85-4 (1-(3-chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione)

• Product name: 1-(3-chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• CAS No: 1223769-85-4
• MF: C₂₂H₂₁ClN₂OS
• MW: 396.932943105698
• CID: 5343477

1-(3-chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• (3-chlorophenyl)(2-thioxo-3-(m-tolyl)-1,4-diazaspiro[4.5]dec-3-en-1-yl)methanone
• (3-chlorophenyl)-[2-(3-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone

• Inchi： 1S/C22H21ClN2OS/c1-15-7-5-8-16(13-15)19-21(27)25(22(24-19)11-3-2-4-12-22)20(26)17-9-6-10-18(23)14-17/h5-10,13-14H,2-4,11-12H2,1H3
• InChI Key： ZWWZNBYKNRELTP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1C(C(C2C=CC=C(C)C=2)=NC21CCCCC2)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 628
• Topological Polar Surface Area: 64.8
• XLogP3: 5.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3-chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

Compound CAS No. 1223769-85-4: 1-(3-Chlorobenzoyl)-3-(3-Methylphenyl)-1,4-Diazaspiro[4.5]Dec-3-ene-2-Thione

1-(3-Chlorobenzoyl)-3-(3-Methylphenyl)-1,4-Diazaspiro[4.5]Dec-3-ene-2-Thione is a highly specialized organic compound with the CAS registry number 1223769-85-4. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The structure of this compound is intriguing, as it combines a benzoyl group, a methyl-substituted phenyl group, and a diazaspiro ring system with a thione functionality. Such structural complexity makes it a subject of interest in both academic and industrial research.

The molecular structure of 1-(3-Chlorobenzoyl)-3-(3-Methylphenyl)-1,4-Diazaspiro[4.5]Dec-3-ene-2-Thione is defined by its spiro arrangement, where the benzoyl and phenyl groups are connected through a diazaspiro ring. The presence of the thione group (C=S) introduces additional electronic properties, making this compound potentially useful in various chemical reactions and applications. Recent studies have highlighted its role in the development of novel pharmaceutical agents due to its unique electronic and steric properties.

One of the most notable aspects of this compound is its synthesis pathway. Researchers have employed advanced methodologies to construct the spiro ring system, often involving multi-component reactions or stepwise coupling strategies. The incorporation of the chlorobenzoyl group and the methylphenyl group into the diazaspiro framework has been achieved through carefully optimized conditions to ensure high yields and purity. These synthetic advancements have paved the way for further exploration of its chemical properties and potential applications.

From a chemical standpoint, 1-(3-Chlorobenzoyl)-3-(3-Methylphenyl)-1,4-Diazaspiro[4.5]Dec-3-ene-2-Thione exhibits interesting reactivity due to its conjugated system and the presence of electron-withdrawing groups like the thione moiety. Recent studies have demonstrated its ability to act as a catalyst in certain organic transformations, particularly in the realm of organocatalysis. Its role as a catalyst has been explored in reactions such as aldol additions and Michael additions, where it has shown promising results in terms of selectivity and efficiency.

In addition to its catalytic applications, this compound has garnered attention for its potential use in drug design. The combination of aromatic rings with heterocyclic structures often leads to bioactive molecules with therapeutic potential. Preclinical studies have indicated that derivatives of this compound may exhibit anti-inflammatory or anti-cancer properties, although further research is required to validate these findings.

The stability and solubility profiles of 1-(3-Chlorobenzoyl)-3-(3-Methylphenyl)-1,4-Diazaspiro[4.5]Dec-3-ene-2-Thione are critical factors that influence its applicability in various chemical processes. Recent investigations have focused on optimizing these properties through structural modifications or formulation techniques. For instance, researchers have explored the impact of substituent effects on the compound's stability under different environmental conditions.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have been conducted to evaluate its biodegradability under aerobic and anaerobic conditions, with results indicating that it undergoes slow degradation under natural conditions. This information is crucial for industries that handle or produce this compound, as it informs waste management strategies and regulatory compliance measures.

In summary, 1-(3-Chlorobenzoyl)-3-(3-Methylphenyl)-1,4-Diazaspiro[4.5]Dec-3-ene-2-Thione (CAS No.: 1223769-85-4) is a multifaceted organic compound with significant potential in various fields such as catalysis, drug discovery, and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development.